N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide

• IUPAC Name: N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H17N3O4S/c1-29(26,27)18-12-5-4-11-17(18)20-23-24-21(28-20)22-19(25)13-15-9-6-8-14-7-2-3-10-16(14)15/h2-12H,13H2,1H3,(H,22,24,25)
• InChI Key: SBPZWNYWVGWJLB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C2=NN=C(O2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound has been investigated using density functional theory. The geometry of the complex was optimized in both the gas and solution phases. DFT calculations predict the bond distances and the important angles, with the maximum deviation of 0.1 Å and 3.9° for the distances and angles, respectively.

Scientific Research Applications

Pharmacological Applications

• Anticancer Properties : The derivatives of 1,3,4-oxadiazole, including compounds structurally related to N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide, have shown potential in cancer treatment. Studies indicate effectiveness in inhibiting tumor growth and toxicity assessment for various cancer cell lines (Salahuddin et al., 2014).

• Antiviral Activity : Some derivatives have displayed significant antiviral properties, particularly against HIV-1, demonstrating potential as antiviral agents (El‐Sayed et al., 2009).

• Anticonvulsant Effects : Research on semicarbazone-based derivatives of 1,3,4-oxadiazoles, structurally related to the compound , has shown promising anticonvulsant activity, indicating their potential use in treating seizures (Rajak et al., 2010).

Chemical Properties and Applications

• Synthesis and Characterization : The compound and its derivatives have been the focus of various studies involving synthesis and characterization, examining their physical and chemical properties. This includes studies on molecular structure, solubility, and stability, which are crucial for developing new materials or drugs (Gültekin et al., 2020).

• Antibacterial and Anti-inflammatory Potential : Certain derivatives have shown potential as antibacterial and anti-inflammatory agents, indicating their use in treating infections and inflammation-related conditions (Faheem, 2018).

Mechanism of Action

While the exact mechanism of action for this compound is not available, it’s worth noting that similar compounds have been used as cyclin-dependent kinase (CDK) inhibitors. Dysregulation of the cell cycle characterizes many cancer subtypes, providing a rationale for developing CDK inhibitors.